Cas no 890091-87-9 (tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate structure
890091-87-9 structure
Product Name:tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
CAS No:890091-87-9
MF:C12H17N3O3
MW:251.281682729721
MDL:MFCD07757616
CID:714416
PubChem ID:5200287
Update Time:2025-04-19

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-hydroxy-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
    • 6-N-BOC-5,6,7,8-TETRAHYDRO-PYRIDO[4,3-C]PYRIDAZIN-3-OL
    • Pyrido[4,3-c]pyridazine-6(2H)-carboxylicacid, 3,5,7,8-tetrahydro-3-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 3-oxo-2,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6-carboxylate
    • 3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
    • tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
    • CEWAOXZXQMSMQT-UHFFFAOYSA-N
    • Z979048888
    • Tert-butyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate
    • SB39655
    • CS-0136417
    • EN300-62027
    • DTXSID80409431
    • MFCD07757616
    • AKOS016846002
    • AT30772
    • SBB012871
    • 3-Hydroxy-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
    • AKOS001840161
    • Pyrido[4,3-c]pyridazine-6(2H)-carboxylic acid, 3,5,7,8-tetrahydro-3-oxo-, 1,1-dimethylethyl ester
    • 890091-87-9
    • F8880-5359
    • DB-369328
    • MDL： MFCD07757616
    • Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-9-8(7-15)6-10(16)14-13-9/h6H,4-5,7H2,1-3H3,(H,14,16)
    • InChI Key： CEWAOXZXQMSMQT-UHFFFAOYSA-N
    • SMILES： O(C(N1CC2=CC(NN=C2CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.12700
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 75.55000
  • LogP: 1.41330

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Security Information

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB509503-1 g
tert-Butyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate, 95%; .
 890091-87-9 95%
1g
 €359.90 2023-04-18
abcr
AB509503-5 g
tert-Butyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate, 95%; .
 890091-87-9 95%
5g
 €1,221.70 2023-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0406-1g
3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
 890091-87-9 96%
1g
 24423.62CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0406-5g
3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
 890091-87-9 96%
5g
 83786.59CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0406-500mg
3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid tert-butyl ester
 890091-87-9 96%
500mg
 12635.83CNY 2021-05-08
Alichem
A029185512-1g
tert-Butyl 3-hydroxy-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
 890091-87-9 95%
1g
 $653.12 2023-08-31
Enamine
EN300-62027-0.05g
tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
 890091-87-9 95.0%
0.05g
 $50.0 2025-02-20
Enamine
EN300-62027-0.1g
tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
 890091-87-9 95.0%
0.1g
 $75.0 2025-02-20
Enamine
EN300-62027-0.25g
tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
 890091-87-9 95.0%
0.25g
 $106.0 2025-02-20
Enamine
EN300-62027-0.5g
tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
 890091-87-9 95.0%
0.5g
 $168.0 2025-02-20

tert-butyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Related Literature

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